Cas no 255883-00-2 (2-Azetidinecarboxylicacid, 1-(2-methylpropyl)-, (2S)-)

2-Azetidinecarboxylicacid, 1-(2-methylpropyl)-, (2S)- structure
255883-00-2 structure
Product Name:2-Azetidinecarboxylicacid, 1-(2-methylpropyl)-, (2S)-
CAS No:255883-00-2
MF:C8H15NO2
MW:157.210202455521
CID:246832
PubChem ID:45084894
Update Time:2025-04-19

2-Azetidinecarboxylicacid, 1-(2-methylpropyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Azetidinecarboxylicacid, 1-(2-methylpropyl)-, (2S)-
    • 2-Azetidinecarboxylicacid,1-(2-methylpropyl)-,(2S)-(9CI)
    • (2S)-1-(2-methylpropyl)azetidine-2-carboxylic acid
    • 255883-00-2
    • DTXSID60665750
    • (S)-1-Isobutylazetidine-2-carboxylic acid
    • SCHEMBL5701940
    • Inchi: 1S/C8H15NO2/c1-6(2)5-9-4-3-7(9)8(10)11/h6-7H,3-5H2,1-2H3,(H,10,11)/t7-/m0/s1
    • InChI Key: JPSSHIQLFVOVQC-ZETCQYMHSA-N
    • SMILES: OC([C@@H]1CCN1CC(C)C)=O

Computed Properties

  • Exact Mass: 157.11
  • Monoisotopic Mass: 157.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2
  • XLogP3: -0.9
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